Cas no 627-36-1 (1-isocyanopropane)

1-Isocyanopropane (C₄H₇N) is a volatile, flammable organic compound characterized by its isocyanate functional group attached to a propane backbone. It is primarily used as a reagent in organic synthesis, particularly in the preparation of urethanes, amides, and other nitrogen-containing compounds. Its high reactivity with nucleophiles, such as alcohols and amines, makes it valuable for introducing the isocyanate moiety into target molecules. The compound requires careful handling due to its toxicity and potential for irritation to the respiratory tract and skin. Storage under inert conditions is recommended to prevent moisture-induced degradation. Its applications extend to pharmaceuticals, agrochemicals, and polymer chemistry.
1-isocyanopropane structure
1-isocyanopropane structure
Product Name:1-isocyanopropane
CAS No:627-36-1
MF:C4H7N
MW:69.1050808429718
CID:526288
PubChem ID:79084
Update Time:2026-04-29

1-isocyanopropane Chemical and Physical Properties

Names and Identifiers

    • Propane, 1-isocyano-(9CI)
    • 1-isocyanopropane
    • propyl isocyanide
    • n-C3H7NC
    • n-Propyl isocyanide
    • Propylisonitrile

Computed Properties

  • Exact Mass: 69.05791

Experimental Properties

  • Density: 0.7526
  • Boiling Point: 117.85°C (estimate)
  • Refractive Index: 1.3805
  • PSA: 4.36

1-isocyanopropane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843830-1g
1-isocyanopropane
627-36-1 95%
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$892.0 2023-09-19
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EN300-1843830-0.5g
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Enamine
EN300-1843830-1.0g
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Additional information on 1-isocyanopropane

Introduction to 1-Isocyanopropane (CAS No: 627-36-1)

1-Isocyanopropane (CAS No: 627-36-1) is a versatile organic compound with significant applications in various industries, particularly in the synthesis of advanced materials and chemical intermediates. This compound, also known as isopropyl isocyanide, has garnered attention due to its unique chemical properties and potential for innovative applications in modern chemistry.

The molecular structure of 1-isocyanopropane consists of an isocyanide group (-NC) attached to an isopropyl group (-CH(CH3)2). This configuration imparts the compound with reactivity that makes it a valuable precursor in the synthesis of polymers, pharmaceuticals, and agrochemicals. Recent studies have highlighted its role in the development of novel materials with tailored properties, further underscoring its importance in contemporary research.

One of the most notable advancements involving 1-isocyanopropane is its use in the synthesis of biodegradable polymers. Researchers have explored its ability to form polyurethanes with enhanced mechanical properties and reduced environmental impact. These findings have opened new avenues for sustainable material development, aligning with global efforts to promote eco-friendly technologies.

In addition to polymer synthesis, 1-isocyanopropane has been employed as a key intermediate in the production of agrochemicals. Its reactivity allows for the creation of compounds with improved efficacy and selectivity, which are critical for modern agricultural practices. Recent studies have demonstrated its potential in developing pesticides with reduced toxicity, contributing to safer agricultural solutions.

The synthesis of 1-isocyanopropane has also been optimized through innovative methodologies. Researchers have developed catalytic processes that enhance yield and reduce byproducts, making its production more efficient and cost-effective. These advancements are pivotal for scaling up its industrial applications while maintaining high-quality standards.

Furthermore, 1-isocyanopropane has shown promise in the field of medicinal chemistry. Its ability to form bioactive compounds has led to investigations into its potential as a therapeutic agent or precursor in drug discovery programs. Recent research has focused on its role in synthesizing compounds with anti-inflammatory and anti-cancer properties, highlighting its significance in pharmacological research.

The growing interest in 1-isocyanopropane can be attributed to its compatibility with various chemical reactions, including nucleophilic additions and coupling reactions. These reactions enable the formation of complex molecules with diverse functionalities, making it a cornerstone in organic synthesis.

In conclusion, 1-isocyanopropane (CAS No: 627-36-1) stands as a testament to the continuous evolution of chemical science. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key compound for future innovations across multiple disciplines.

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